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Compound of Interest

Compound Name:
4-Hydroxy-3-

methoxybenzylamine, HCl

Cat. No.: B12362840

Get Quote

Physical Characteristics, Safety Profiling, and Application Protocols[1][2]

Part 1: Executive Summary
Vanillylamine Hydrochloride (CAS 7149-10-2) is a critical phenolic alkylamine intermediate,

primarily utilized in the pharmaceutical synthesis of vanilloids, including Capsaicin and

Nonivamide.[1][2] Structurally characterized by a vanillyl core (4-hydroxy-3-methoxybenzyl)

functionalized with an aminomethyl group, it serves as a primary amine building block in

reductive amination and amide coupling reactions.[1][2]

This guide provides a rigorous technical analysis of the compound's physicochemical

properties, safety protocols, and handling requirements, designed for researchers in medicinal

chemistry and drug development.[2]

Part 2: Chemical Identity & Structural Analysis[1][2]
The compound exists as a hydrochloride salt, which significantly enhances its stability and

water solubility compared to the free base (Vanillylamine, CAS 1196-92-5).[1][2]
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Table 1: Nomenclature and Identifiers
Parameter Technical Detail

CAS Number 7149-10-2

IUPAC Name
4-(Aminomethyl)-2-methoxyphenol

hydrochloride

Common Synonyms
Vanillylamine HCl; 4-Hydroxy-3-

methoxybenzylamine HCl

Molecular Formula C₈H₁₁NO₂[1][2][3][4][5][6] · HCl

Molecular Weight 189.64 g/mol

SMILES COC1=C(O)C=CC(CN)=C1.Cl

InChI Key PUDMGOSXPCMUJZ-UHFFFAOYSA-N

Part 3: Physicochemical Profile[1][2][4]
Understanding the physical state of Vanillylamine HCl is vital for optimizing reaction conditions,

particularly in biphasic synthesis or purification steps.[2]

Table 2: Physical Properties
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Property Value / Range Contextual Note

Appearance
White to off-white crystalline

powder

Discoloration (yellowing)

indicates oxidation.[1][2]

Melting Point 219–221 °C (dec.)

Decomposes upon melting;

avoid overheating during

drying.[2]

Solubility (Water) High
Due to ionic HCl salt character.

[2]

Solubility (Organic)

Soluble in DMSO, Methanol;

Sparingly soluble in non-polar

solvents (Hexane, DCM).[2]

Use polar protic solvents for

recrystallization.[2]

Hygroscopicity Low to Moderate
Store in desiccated conditions

to prevent clumping.[2]

pH (Aqueous) Acidic (~pH 4–5 in 1% soln) Dissociation of HCl salt.[2]

Expert Insight: Solubility & Free Base Liberation
While the hydrochloride salt is stable, many nucleophilic substitution reactions require the free

base.[2]

Protocol: To liberate the free base in situ, treat the HCl salt with an equimolar amount of a

tertiary amine (e.g., Triethylamine or DIPEA) in an organic solvent (DCM or DMF) prior to

adding the electrophile.[2]

Caution: The free base is more susceptible to oxidation (turning brown) and should be used

immediately upon generation.[2]

Part 4: Safety, Toxicology, & Hazard Mitigation[1][2]
GHS Classification: Warning Vanillylamine HCl is classified as a skin and eye irritant.[2][7][8] It

poses specific risks to mucous membranes due to its acidic nature upon hydrolysis and the

reactivity of the benzylic amine.[2]
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Table 3: GHS Hazard Statements
Code Hazard Statement Severity

H315 Causes skin irritation Moderate

H319 Causes serious eye irritation High

H335 May cause respiratory irritation Moderate (Dust hazard)

Safety Decision Tree (DOT Visualization)
The following diagram outlines the critical decision logic for exposure response and handling

precautions.

Hazard Identification: CAS 7149-10-2

Route: Skin Contact Route: Eye Contact Route: Inhalation
Required PPE:

N95 Respirator, Nitrile Gloves,
Safety Goggles

Prevention

Wash with soap/water (15 min)
Remove contaminated clothing

Rinse cautiously (15 min)
Remove contact lenses

Move to fresh air
Support breathing if needed

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page
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Figure 1: Exposure Response and Prevention Workflow for Vanillylamine HCl.[1][2]

Part 5: Experimental Protocols (Synthesis &
Handling)
Representative Synthesis Workflow (Reductive
Amination)
A common industrial and laboratory route to Vanillylamine HCl involves the reductive amination

of Vanillin or the reduction of Vanillin Oxime.[2]

Reaction Scheme: Vanillin Oxime + H₂ (Catalyst) → Vanillylamine → (+ HCl) → Vanillylamine

HCl[1][2]

Step-by-Step Protocol:

Preparation: Dissolve 4-hydroxy-3-methoxybenzaldehyde oxime (1.0 eq) in Ethanol (10

volumes).

Catalysis: Add Raney Nickel or a composite Al-Zn-Ni catalyst (approx. 10 wt%).[1][2]

Reduction: Pressurize with Hydrogen (H₂) or maintain H₂ atmosphere at 40°C for 8 hours

under vigorous stirring.

Filtration: Filter off the catalyst (Pyrophoric hazard: keep wet/inert).[2]

Salt Formation: Cool the filtrate to 0–5°C. Slowly add concentrated HCl (37%) or HCl in

Dioxane until pH reaches ~1.

Isolation: White crystals will precipitate.[2] Filter and wash with cold ethanol/ether.[2]

Drying: Vacuum dry at 40°C. Do not exceed 60°C to prevent degradation.[2]

Biosynthetic Context (Capsaicin Pathway)
Vanillylamine is the immediate precursor to Capsaicinoids.[2] In the plant Capsicum, the

enzyme Capsaicin Synthase condenses Vanillylamine with a branched-chain fatty acid (e.g., 8-

methyl-6-nonenoyl-CoA).[1][2]
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Figure 2: Biosynthetic positioning of Vanillylamine in Capsaicinoid production.[1][2]

Part 6: Handling, Storage, & Stability[1][2]
To maintain the integrity of CAS 7149-10-2 for analytical or synthetic use, adhere to the

following "Self-Validating" storage system:

Atmosphere Control: Store under Inert Gas (Argon or Nitrogen) if possible.[2] While the HCl

salt is stable, exclusion of oxygen prevents slow phenolic oxidation (pinking/browning).[2]

Temperature:Room Temperature (15–25°C) is generally acceptable.[2] Long-term reference

standards should be kept at 2–8°C.[1][2]

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV

degradation.

Self-Check: Dissolve a small sample in water.[2] If the solution is clear and colorless, the

salt is good.[2] If pink/yellow, recrystallization is required.[2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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